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Compound of Interest

Compound Name: 1-Benzoylnaphthalene

Cat. No.: B181615 Get Quote

An In-depth Technical Guide to 1-Benzoylnaphthalene: Chemical Properties and Structure

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental protocols for 1-Benzoylnaphthalene. It is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry. This

document summarizes key quantitative data in a structured format, details experimental

methodologies, and includes a visual representation of the molecule's structure.

Chemical Structure
1-Benzoylnaphthalene, with the IUPAC name naphthalen-1-yl(phenyl)methanone, is an

aromatic ketone.[1] Its structure consists of a naphthalene ring system bonded to a carbonyl

group, which is also attached to a phenyl group.

Key Structural Identifiers:

IUPAC Name: naphthalen-1-yl(phenyl)methanone[1]

CAS Number: 642-29-5[1]

Molecular Formula: C₁₇H₁₂O[1]

SMILES: C1=CC=C(C=C1)C(=O)C2=CC=CC3=CC=CC=C32[1]
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InChI: InChI=1S/C17H12O/c18-17(14-8-2-1-3-9-14)16-12-6-10-13-7-4-5-11-15(13)16/h1-

12H[1]

InChIKey: CXAYOCVHDCXPAI-UHFFFAOYSA-N[1]

Caption: 2D chemical structure of 1-Benzoylnaphthalene.

Chemical Properties
The following table summarizes the key chemical and physical properties of 1-
Benzoylnaphthalene.

Property Value Source

Molecular Weight 232.28 g/mol [1]

Melting Point 76 °C [2]

Boiling Point 388.1°C at 760 mmHg [3]

Density 1.125 g/cm³ [3]

Flash Point 156.4°C [3]

Vapor Pressure 7.02E-06 mmHg at 25°C [3]

Refractive Index 1.642 [3]

Solubility
Slightly soluble in Chloroform,

DMSO, and Ethyl Acetate.
[3]

Experimental Protocols
Synthesis of 1-Benzoylnaphthalene
A common method for the preparation of 1-Benzoylnaphthalene is through a Friedel-Crafts

acylation reaction. The following protocol is a representative example.[2]

Materials:

Benzoyl chloride (freshly distilled)
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Anhydrous aluminum chloride

Naphthalene (solid)

Carbon disulfide

Concentrated hydrochloric acid

Ether

Calcium chloride

Activated carbon

Ethanol or methanol

Procedure:

In a dry 500 ml flask, gently heat a mixture of 11.5 ml (14 g) of pure benzoyl chloride and 14

g of anhydrous aluminum chloride until the aluminum chloride dissolves, forming a deep

yellow or brown solution.[2]

Cool the flask to allow the formation of a yellow or orange crystalline intermediate product.[2]

Add 80 ml of carbon disulfide and warm gently with shaking until the solid has dissolved.[2]

Allow the solution to cool, and then add 12.8 g of solid naphthalene in portions. A vigorous

evolution of hydrogen chloride will be observed.[2]

Gently warm the mixture for a few minutes to complete the reaction, then cool it thoroughly in

an ice bath to solidify the dark oil.[2]

Collect the crude solid by filtration using a dry funnel and flask. Wash the precipitate with a

small amount of fresh solvent.[2]

Pour the collected solid into approximately 300 ml of water containing 20 ml of concentrated

hydrochloric acid.[2]
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Heat the mixture for about 10 minutes to decompose the aluminum complex and expel any

adhering carbon disulfide.[2]

Cool the mixture to room temperature and extract the product with ether.[2]

Dry the ethereal solution with calcium chloride, decolorize with a small amount of activated

carbon, and then filter.[2]

Remove the ether by evaporation. The residual oil will solidify upon cooling.[2]

Purify the final product by crystallization from ethanol or methanol. Slow crystallization yields

the final product with a melting point of 76°C.[2]

Spectroscopic Analysis
For the characterization of 1-Benzoylnaphthalene, standard spectroscopic techniques are

employed. While specific spectra for 1-Benzoylnaphthalene are not detailed in the provided

search results, a general protocol for acquiring such data is as follows.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-10 mg of purified 1-Benzoylnaphthalene in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a small amount of

tetramethylsilane (TMS) as an internal standard if not already present in the solvent.[4]

Data Acquisition (¹H and ¹³C NMR):

Use a high-field NMR spectrometer (e.g., 400 MHz or higher).[4]

For ¹H NMR, acquire the spectrum at room temperature with a sufficient number of scans

to achieve a good signal-to-noise ratio.[4]

For ¹³C NMR, use a proton-decoupled pulse sequence.[4]

3.2.2. Infrared (IR) Spectroscopy

Sample Preparation: Prepare a thin film of the sample on a NaCl plate.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.prepchem.com/synthesis-of-1-benzoylnaphthalene/
https://www.prepchem.com/synthesis-of-1-benzoylnaphthalene/
https://www.prepchem.com/synthesis-of-1-benzoylnaphthalene/
https://www.prepchem.com/synthesis-of-1-benzoylnaphthalene/
https://www.prepchem.com/synthesis-of-1-benzoylnaphthalene/
https://www.benchchem.com/product/b181615?utm_src=pdf-body
https://www.benchchem.com/product/b181615?utm_src=pdf-body
https://www.benchchem.com/product/b181615?utm_src=pdf-body
https://www.benchchem.com/pdf/Spectroscopic_data_including_NMR_IR_and_MS_for_N_Benzoyl_L_proline.pdf
https://www.benchchem.com/pdf/Spectroscopic_data_including_NMR_IR_and_MS_for_N_Benzoyl_L_proline.pdf
https://www.benchchem.com/pdf/Spectroscopic_data_including_NMR_IR_and_MS_for_N_Benzoyl_L_proline.pdf
https://www.benchchem.com/pdf/Spectroscopic_data_including_NMR_IR_and_MS_for_N_Benzoyl_L_proline.pdf
https://www.benchchem.com/pdf/spectroscopic_analysis_NMR_IR_MS_of_products_from_ethoxymethoxymagnesium_reactions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition: Obtain the IR spectrum using a Fourier-transform infrared (FTIR)

spectrometer. The spectrum is typically collected in the range of 4000-400 cm⁻¹.[4]

3.2.3. Mass Spectrometry (MS)

Data Acquisition: Record the mass spectrum on a mass spectrometer, typically with an

electrospray ionization (ESI) source.[5]

Safety and Handling
General Handling:

Wash hands thoroughly after handling.[6]

Wear protective gloves, clothing, eye, and face protection.[6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]

Use only outdoors or in a well-ventilated area.[6]

Do not get in eyes, on skin, or on clothing.[6]

First-Aid Measures:

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing. Call a poison center or doctor if you feel unwell.[6]

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[6]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[6]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[6]

Storage:
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Store in a well-ventilated place. Keep the container tightly closed.[6]

Store locked up.[6]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Disposal:

Dispose of contents/container to an approved waste disposal plant.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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